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Compound of Interest

Compound Name:
5-Bromo-8-nitronaphthalene-1-

carboxylic acid

Cat. No.: B1281041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core characteristics of 5-
Bromo-8-nitronaphthalene-1-carboxylic acid, a versatile intermediate in organic synthesis.

The document details its chemical and physical properties, provides a step-by-step synthesis

protocol, and summarizes its known applications, with a focus on its utility as a protective

group.

Core Chemical and Physical Properties
5-Bromo-8-nitronaphthalene-1-carboxylic acid is a substituted naphthalene derivative with

the chemical formula C₁₁H₆BrNO₄.[1][2] Its structure consists of a naphthalene core

functionalized with a carboxylic acid group at the 1-position, a bromine atom at the 5-position,

and a nitro group at the 8-position. This unique substitution pattern imparts specific electronic

and steric properties that make it a valuable reagent in synthetic chemistry.[3]

Table 1: Physicochemical Properties of 5-Bromo-8-nitronaphthalene-1-carboxylic acid
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Property Value Source

Molecular Formula C₁₁H₆BrNO₄ [1][2]

Molecular Weight 296.07 g/mol [3]

CAS Number 65440-41-7 [2][4]

Appearance
Yellow crystalline solid

(predicted)

Melting Point
Data not available in primary

sources

Boiling Point
Data not available in primary

sources

Solubility
Data not available in primary

sources

Synthesis of 5-Bromo-8-nitronaphthalene-1-
carboxylic acid
The synthesis of 5-Bromo-8-nitronaphthalene-1-carboxylic acid is achieved in a two-step

process starting from 1-naphthoic acid, with an overall yield of 78%.[5] The procedure involves

an initial bromination followed by nitration.

Experimental Protocol
Step 1: Synthesis of 5-Bromo-1-naphthoic acid

Materials: 1-naphthoic acid, N-bromosuccinimide (NBS), trifluoroacetic acid.

Procedure:

Dissolve 1-naphthoic acid in trifluoroacetic acid.

Add N-bromosuccinimide (NBS) portion-wise to the solution.

Stir the reaction mixture at room temperature.
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Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture into ice water to precipitate the product.

Filter the precipitate, wash with water, and dry to obtain 5-Bromo-1-naphthoic acid.

Step 2: Synthesis of 5-Bromo-8-nitronaphthalene-1-carboxylic acid

Materials: 5-Bromo-1-naphthoic acid, fuming nitric acid, sulfuric acid.

Procedure:

Carefully add 5-Bromo-1-naphthoic acid to a cooled mixture of fuming nitric acid and

sulfuric acid.

Maintain the reaction temperature at 0°C while stirring.

After the addition is complete, allow the reaction to proceed at 0°C.

Monitor the reaction by TLC.

Once the starting material is consumed, pour the reaction mixture onto crushed ice.

Collect the resulting precipitate by filtration, wash thoroughly with cold water, and dry to

yield 5-Bromo-8-nitronaphthalene-1-carboxylic acid.

Spectroscopic Data
Detailed experimental spectroscopic data for 5-Bromo-8-nitronaphthalene-1-carboxylic acid
is not readily available in the public domain. However, based on the known spectra of related

compounds such as 5-bromo-1-nitronaphthalene and 5-nitronaphthalene-1-carboxylic acid, the

following characteristic signals can be predicted.

Predicted Spectroscopic Characteristics:

¹H NMR: A complex aromatic region with signals corresponding to the naphthalene ring

protons. The proton at the 2-position is expected to be a doublet, while the protons at the 3,

4, 6, and 7-positions will likely appear as multiplets.
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¹³C NMR: Signals for the eleven carbon atoms of the naphthalene ring and the carboxylic

acid group. The carbon atoms attached to the bromine, nitro, and carboxylic acid groups will

show characteristic downfield shifts.

IR Spectroscopy: Characteristic absorption bands for the carboxylic acid O-H stretch (broad,

~3000 cm⁻¹), the C=O stretch (~1700 cm⁻¹), and the C-NO₂ asymmetric and symmetric

stretches (~1530 and ~1350 cm⁻¹, respectively).

Mass Spectrometry: The molecular ion peak (M+) is expected at m/z 295 and 297 in a 1:1

ratio, corresponding to the bromine isotopes (⁷⁹Br and ⁸¹Br).

Applications in Organic Synthesis
The primary application of 5-Bromo-8-nitronaphthalene-1-carboxylic acid is as a protecting

group for alcohols, particularly in the context of the Mitsunobu reaction.[5] The steric strain

between the substituents at the 1 and 8 positions of the naphthalene core facilitates the mild

removal of this protecting group.[5]

Use as a Protecting Group for Alcohols
5-Bromo-8-nitronaphthalene-1-carboxylic acid can be used to protect primary and

secondary alcohols under Mitsunobu conditions (triphenylphosphine and diisopropyl

azodicarboxylate).[5] The resulting ester is stable under various reaction conditions.

Deprotection: The protecting group can be readily removed under mild reducing conditions, for

example, using zinc dust in the presence of a proton source.[5] This selective removal is

advantageous in multi-step syntheses.

Signaling Pathways and Biological Activity
Currently, there is no specific information available in the scientific literature regarding the

biological activity or the interaction of 5-Bromo-8-nitronaphthalene-1-carboxylic acid with

any signaling pathways. While some nitronaphthalene derivatives are known to exhibit toxicity,

the biological profile of this particular compound remains to be investigated.[6]
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Synthesis Workflow

Synthesis of 5-Bromo-8-nitronaphthalene-1-carboxylic acid

Step 1: Bromination

Step 2: Nitration

1-Naphthoic acid

NBS, TFA

5-Bromo-1-naphthoic acid

Fuming HNO3, H2SO4, 0°C

5-Bromo-8-nitronaphthalene-1-carboxylic acid

Click to download full resolution via product page

Caption: A workflow diagram illustrating the two-step synthesis of 5-Bromo-8-
nitronaphthalene-1-carboxylic acid.

Application as a Protecting Group
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Protection and Deprotection of Alcohols

Primary or Secondary Alcohol (R-OH)

Mitsunobu Conditions
(PPh3, DIAD)

5-Bromo-8-nitronaphthalene-
1-carboxylic acid

Protected Alcohol (Ester)

Mild Reducing Conditions
(e.g., Zn, H+)

Deprotected Alcohol (R-OH)

Click to download full resolution via product page

Caption: A diagram showing the use of 5-Bromo-8-nitronaphthalene-1-carboxylic acid as a

protecting group for alcohols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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